Cas no 29650-44-0 (2-Fluorophenyl acetate)

• Product Name: 2-Fluorophenyl acetate
• CAS No: 29650-44-0
• MF: C₈H₇FO₂
• MW: 154.138386011124
• MDL: MFCD00672912
• CID: 280888
• PubChem ID: 141495
• Update Time: 2025-06-14

2-Fluorophenyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Fluorophenyl acetate
• (2-fluorophenyl) acetate
• 1-Acetoxy-2-fluorobenzene
• Phenol, 2-fluoro-,1-acetate
• acetyl derivative of 2-fluorophenol
• o-fluorophenyl acetate
• Phenol,2-fluoro-,acetate
• PS-8877
• 3-Bromomethylbenzenesulfonylchloride
• 29650-44-0
• PUNIIEHHUHGISF-UHFFFAOYSA-N
• DTXSID00183827
• SCHEMBL247351
• FT-0738634
• Phenol, 2-fluoro-, 1-acetate
• acetic acid (2-fluorophenyl) ester
• F13223
• CS-0313232
• AKOS005255082
• A819989
• SY224313
• Phenol, 2-fluoro-, acetate
• MFCD00672912
• (2-fluorophenyl) ethanoate
• 2-fluorophenylacetate
• DB-013120

• MDL： MFCD00672912
• Inchi： 1S/C8H7FO2/c1-6(10)11-8-5-3-2-4-7(8)9/h2-5H,1H3
• InChI Key： PUNIIEHHUHGISF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC(C)=O

Computed Properties

• Exact Mass: 154.04300
• Monoisotopic Mass: 154.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 194.1 ℃ at 760 mmHg
• Refractive Index: 1.478
• PSA: 26.30000
• LogP: 1.75100

2-Fluorophenyl acetate Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 20/21/22-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 2-Fluorophenyl acetate

Comprehensive Overview of 2-Fluorophenyl acetate (CAS No. 29650-44-0): Properties, Applications, and Industry Insights

2-Fluorophenyl acetate (CAS No. 29650-44-0) is a fluorinated aromatic ester with significant relevance in organic synthesis and specialty chemical applications. This compound, characterized by its fluoro-substituted phenyl group and acetate ester functionality, has garnered attention for its unique physicochemical properties and versatility in industrial processes. As sustainability and green chemistry trends dominate the chemical sector, researchers are increasingly exploring fluorinated compounds like 2-Fluorophenyl acetate for their potential in low-waste synthetic routes.

The molecular structure of 2-Fluorophenyl acetate features a fluorine atom at the ortho position of the phenyl ring, which influences its electronic properties and reactivity patterns. This structural attribute makes it valuable for designing advanced materials and pharmaceutical intermediates. Recent studies highlight its role in cross-coupling reactions, where its fluorine substituent can direct regioselectivity—a topic frequently searched in academic databases and AI-driven chemistry platforms like Reaxys or SciFinder.

From an industrial perspective, 2-Fluorophenyl acetate serves as a precursor for flavors and fragrances, aligning with the growing demand for bio-based aroma chemicals. Its ester hydrolysis yields 2-fluorophenol, a building block for agrochemicals and liquid crystal materials. Manufacturers emphasize its high purity synthesis methods, addressing concerns about process scalability—a key discussion point in LinkedIn’s chemical engineering groups and patent filings.

Analytical characterization of CAS No. 29650-44-0 typically involves GC-MS and NMR spectroscopy, with the fluorine nucleus (¹⁹F) providing distinct spectral signatures. These techniques are frequently queried in search engines alongside terms like "fluorine NMR interpretation" or "ester quantification methods", reflecting user interest in quality control protocols. The compound’s thermal stability (decomposition >200°C) also makes it suitable for high-temperature applications, a feature highlighted in material science forums.

Emerging applications include its use in metal-organic frameworks (MOFs) as a modulator, capitalizing on the fluorine-metal interactions. This aligns with the surge in nanomaterial-related searches, particularly among researchers investigating porous materials for gas storage. Environmental considerations are addressed through studies on its biodegradation pathways, responding to regulatory focus on PFAS alternatives—a trending topic in EPA and REACH compliance discussions.

Supply chain dynamics for 2-Fluorophenyl acetate reflect broader shifts in fluorochemical markets, with suppliers emphasizing ISO-certified production to meet pharmaceutical standards. Safety data sheets underscore its non-hazardous classification under normal handling conditions, though proper ventilation controls are recommended—a detail often searched alongside "laboratory best practices". The compound’s logP value (~1.8) suggests moderate lipophilicity, relevant for drug formulation queries on platforms like ResearchGate.

Future research directions may explore enzymatic synthesis of 29650-44-0 using engineered lipases, tapping into the biocatalysis trend that dominates Google Scholar’s "Most Cited" chemistry papers. As AI-assisted molecular design grows, QSAR models for fluorinated esters like this compound are anticipated to become a hot topic, merging computational chemistry with experimental validation—a nexus point for cross-disciplinary searches.